2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide

• IUPAC Name: 2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C15H20ClNO2/c1-11(2)17(12-7-9-19-10-8-12)15(18)13-5-3-4-6-14(13)16/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: MMFCIJCHYBPFBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCOCC1)C(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol

Description

2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide, also known as GW501516, is a chemical compound that belongs to the class of PPARδ agonists. It is a synthetic drug that was initially developed for its potential use in treating metabolic disorders such as obesity and diabetes. However, it gained notoriety as a performance-enhancing drug due to its ability to increase endurance and fat burning.

Mechanism of Action

2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates lipid metabolism and glucose homeostasis. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in improved energy metabolism.
Biochemical and Physiological Effects:
2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide has been shown to increase endurance and fat burning in animal models. It has also been found to improve insulin sensitivity, increase glucose uptake in skeletal muscle, and reduce inflammation. Additionally, it has been shown to have a positive effect on lipid metabolism, reducing triglyceride levels and increasing HDL cholesterol levels.

Advantages and Limitations for Lab Experiments

2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide has several advantages for use in lab experiments, including its ability to improve metabolic parameters and increase endurance. However, it also has limitations, including its potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

Future research on 2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide could focus on its potential use in treating metabolic disorders such as obesity and diabetes. Additionally, it could be studied for its potential use in improving athletic performance and endurance. Further studies are needed to fully understand the mechanism of action of 2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide and its potential for off-target effects.

Synthesis Methods

The synthesis of 2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide involves several steps starting with the reaction of 2-chlorobenzoyl chloride with oxan-4-ol in the presence of a base to form the corresponding ester. The ester is then reacted with propan-2-amine to form the final product, 2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide.

Scientific Research Applications

2-chloro-N-(oxan-4-yl)-N-propan-2-ylbenzamide has been extensively studied for its potential use in treating metabolic disorders such as obesity, diabetes, and dyslipidemia. It has been shown to improve insulin sensitivity, increase glucose uptake in skeletal muscle, and reduce inflammation. Additionally, it has been found to increase endurance and fat burning in animal models.